Cas no 1781722-25-5 (1H-Indol-6-amine, 1-cyclopropyl-2,3-dihydro-)
1H-Indol-6-amine, 1-cyclopropyl-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indol-6-amine, 1-cyclopropyl-2,3-dihydro-
- 6-Amino-1-cyclopropylindoline
- 1-Cyclopropylindolin-6-amine
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- Inchi: 1S/C11H14N2/c12-9-2-1-8-5-6-13(10-3-4-10)11(8)7-9/h1-2,7,10H,3-6,12H2
- InChI Key: MVKUEBCMBVBAQU-UHFFFAOYSA-N
- SMILES: N1(C2CC2)C2=C(C=CC(N)=C2)CC1
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 360.5±35.0 °C(Predicted)
- pka: 7.83±0.20(Predicted)
1H-Indol-6-amine, 1-cyclopropyl-2,3-dihydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM536745-1g |
1-Cyclopropylindolin-6-amine |
1781722-25-5 | 95%+ | 1g |
$1092 | 2023-01-10 | |
| eNovation Chemicals LLC | D780117-1g |
6-Amino-1-cyclopropylindoline |
1781722-25-5 | 95% | 1g |
$980 | 2024-07-20 | |
| eNovation Chemicals LLC | D780117-1g |
6-Amino-1-cyclopropylindoline |
1781722-25-5 | 95% | 1g |
$980 | 2025-02-20 | |
| eNovation Chemicals LLC | D780117-1g |
6-Amino-1-cyclopropylindoline |
1781722-25-5 | 95% | 1g |
$980 | 2025-02-25 |
1H-Indol-6-amine, 1-cyclopropyl-2,3-dihydro- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 1H-Indol-6-amine, 1-cyclopropyl-2,3-dihydro-
Compound CAS No. 1781722-25-5: 1H-Indol-6-amine, 1-cyclopropyl-2,3-dihydro
The compound CAS No. 1781722-25-5, also known as 1H-indol-6-amine, 1-cyclopropyl-2,3-dihydro, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the indole family of heterocyclic compounds, which are widely studied due to their unique structural properties and biological activities.
Indole derivatives have been a subject of extensive research in recent years, particularly in the fields of pharmacology and materials science. The cyclopropyl substitution at the 1-position of the indole ring introduces interesting steric and electronic effects, making this compound a valuable tool for exploring novel chemical reactions and biological interactions.
The synthesis of CAS No. 1781722-25-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have recently developed more efficient routes to synthesize this compound, leveraging advancements in transition metal catalysis and asymmetric synthesis.
In terms of biological activity, this compound has shown promising results in preliminary studies. It exhibits moderate activity against several enzyme targets, suggesting its potential as a lead compound in drug discovery programs. Additionally, its unique structure makes it a candidate for exploring novel therapeutic strategies in areas such as oncology and neurodegenerative diseases.
From a materials science perspective, the cyclopropyl-substituted indole framework has been investigated for its potential in constructing advanced materials with tailored electronic properties. Recent studies have demonstrated its ability to form self-assembled monolayers and functional surfaces, opening new avenues for applications in nanotechnology and sensors.
The study of CAS No. 1781722-25-5 also contributes to our understanding of heterocyclic chemistry and its role in molecular recognition processes. Its ability to engage in both hydrogen bonding and π–π interactions makes it a versatile building block for supramolecular chemistry.
In conclusion, CAS No. 1781722-25-5 (1H-indol-6-amine, 1-cyclopropyl-2,3-dihydro) is a multifaceted compound with rich chemical properties and diverse application potentials. As research continues to uncover its full spectrum of capabilities, this molecule is poised to play an increasingly important role in both academic and industrial settings.
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